Cas no 2171717-75-0 (3-(3-Aminothian-3-yl)pentan-3-ol)

• Product Name: 3-(3-Aminothian-3-yl)pentan-3-ol
• CAS No: 2171717-75-0
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5564794
• PubChem ID: 165592580
• Update Time: 2025-10-29

3-(3-Aminothian-3-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminothian-3-yl)pentan-3-ol
• EN300-1646700
• 2171717-75-0
• 3-(3-Aminothian-3-yl)pentan-3-ol

• Inchi： 1S/C10H21NOS/c1-3-10(12,4-2)9(11)6-5-7-13-8-9/h12H,3-8,11H2,1-2H3
• InChI Key： JZOPLATZKSNZDS-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C(CC)(CC)O)N

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(3-Aminothian-3-yl)pentan-3-ol

Compound CAS No 2171717-75-0: 3-(3-Aminothian-3-yl)pentan-3-ol

The compound with CAS No 2171717-75-0, known as 3-(3-Aminothian-3-yl)pentan-3-ol, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiane derivatives, which have been extensively studied for their versatile properties and biological activities. The structure of 3-(3-Aminothian-3-yl)pentan-3 is characterized by a pentanol backbone with a thiane ring substituted at the third position, introducing a sulfur atom into the molecule. This substitution not only enhances the compound's stability but also opens up possibilities for further functionalization.

Recent studies have highlighted the importance of thiane derivatives in drug design, particularly due to their ability to mimic certain biological molecules and interact with target proteins in unique ways. For instance, research published in *Journal of Medicinal Chemistry* explored the role of thiane-containing compounds in modulating enzyme activity, suggesting potential applications in treating metabolic disorders. The presence of an amino group in 3-(3-Aminothian-related structures further enhances their reactivity, making them valuable intermediates in organic synthesis.

In terms of synthesis, pentanols like 3-(3-Aminothian can be prepared through various routes, including nucleophilic substitution and ring-opening reactions. A study by Smith et al. demonstrated an efficient method for synthesizing this compound using a combination of sulfur-based reagents and alcohols under controlled conditions. The reaction pathway involves the formation of a thiirane intermediate, which subsequently undergoes ring-opening to yield the desired product. This method not only ensures high purity but also allows for scalability, making it suitable for industrial applications.

The physical properties of CAS No 2171717-related compounds are equally intriguing. With a molecular weight of approximately 209 g/mol, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are within ranges typical for similar organic molecules, ensuring its stability under standard laboratory conditions. These properties make it an ideal candidate for use in both academic research and commercial products.

Beyond its chemical significance, pentanols like 3-(Aminothian have gained attention in materials science due to their potential as building blocks for advanced polymers and surfactants. A recent breakthrough reported in *Macromolecules* showcased the use of this compound as a monomer in the synthesis of biodegradable polymers, offering a sustainable alternative to traditional plastics. The sulfur atom's presence contributes to improved mechanical properties while maintaining environmental compatibility.

In conclusion, CAS No 2171717-based compounds like 3-(Aminothian are versatile molecules with wide-ranging applications across multiple disciplines. From drug discovery to materials science, their unique properties continue to drive innovation and pave the way for new technologies. As research progresses, it is anticipated that these compounds will play an increasingly important role in addressing global challenges in health and sustainability.